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Introduction
Dichlofluanid (N-dichlorofluoromethylthio-N′, N′-dimethyl-N-phenylsulfamide) is a broad-

spectrum fungicide that has been utilized in wood preservation to protect timber from decay

caused by fungi.[1][2] Its primary mode of action is as a potent inhibitor of fungal spore

germination, functioning through multi-site activity.[3] While its use in the European Union for

wood preservation is no longer approved, it has a history of application, often in combination

with other biocides, to extend the service life of wood products.[1][4] This document provides

an overview of its application, relevant experimental protocols, and a summary of its chemical

and physical properties.

Chemical and Physical Properties of Dichlofluanid
A summary of the key chemical and physical properties of dichlofluanid is presented in Table

1. Understanding these properties is crucial for its formulation and application in wood

treatment, as well as for assessing its environmental fate.
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Property Value Reference

Molecular Formula C₉H₁₁Cl₂FN₂O₂S₂ [5]

Molecular Weight 333.2 g/mol [5]

Appearance White powder [3]

Water Solubility 1.3 mg/L (at 20 °C) [5]

Solubility in Organic Solvents

(at 20 °C)

Dichloromethane: >200 g/L,

Toluene: 145 g/L, Xylene: 70

g/L, Methanol: 15 g/L,

Isopropanol: 10.6 g/L, Hexane:

2.6 g/L

[5]

Decomposition

Decomposed by alkaline

media. DT₅₀ (22 °C): >15 days

(pH 4), >18 hours (pH 7), < 10

minutes (pH 9). Light sensitive.

[1]

Efficacy of Dichlofluanid in Wood Preservation
Dichlofluanid has demonstrated efficacy against a range of wood-destroying fungi. However,

specific quantitative data from standardized tests, such as toxic values or mass loss inhibition

percentages, are not readily available in the public domain. Its effectiveness is generally

attributed to its ability to inhibit spore germination.[3] It has been used against common wood

decay fungi, including brown-rot and white-rot varieties.

Table 2: Efficacy Data of Dichlofluanid Against Wood-Destroying Organisms
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Target Organism Test Method
Efficacy Data (e.g.,
Toxic Values, Mass
Loss Inhibition)

Reference

Wood Decay Fungi

(general)
Not Specified

Effective as a

fungicide.
[1][2]

Botrytis cinerea Not Specified
Effective against this

common mold.
[3]

Alternaria spp. Not Specified
Effective against this

fungal genus.
[3]

Wood-Boring Insects Not Specified

Primarily used as a

fungicide; insecticidal

efficacy is not its main

application.

[3]

Note: Specific quantitative efficacy data for dichlofluanid in wood preservation according to

standardized tests like EN 113 or AWPA E10 were not found in the performed searches.

Application Protocols
The application of dichlofluanid as a wood preservative typically involves impregnating the

chemical into the wood structure to ensure adequate retention and penetration. Vacuum-

pressure impregnation is a common industrial method for this purpose.

Experimental Protocol: Vacuum-Pressure Impregnation
of Wood Samples
This protocol describes a general procedure for treating wood samples with a preservative

solution like one containing dichlofluanid.

1. Materials and Equipment:

Wood samples of a specified species and dimensions (e.g., Scots pine sapwood)
Dichlofluanid-based preservative solution of desired concentration
Impregnation plant (autoclave) with vacuum and pressure capabilities
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Balance for weighing wood samples
Drying oven

2. Procedure:

Initial Weighing: Weigh the oven-dried wood samples (W1).
Initial Vacuum: Place the wood samples in the impregnation vessel. Apply an initial vacuum
of approximately -0.8 to -0.9 bar for 30-60 minutes to remove air from the wood capillaries.
Flooding: While maintaining the vacuum, flood the vessel with the preservative solution until
the samples are fully submerged.
Pressure Phase: Release the vacuum and apply a hydraulic pressure of 8-12 bar for 1-4
hours. The duration depends on the wood species and desired penetration.
Final Vacuum: Release the pressure and drain the preservative solution. Apply a final
vacuum for 15-30 minutes to remove excess solution from the wood surface.
Final Weighing: Remove the treated samples and weigh them immediately (W2) to
determine the uptake of the preservative solution.
Drying and Conditioning: Air-dry the treated samples, followed by conditioning to a constant
weight in a controlled environment.

3. Calculation of Retention:

The retention of the preservative in kilograms per cubic meter ( kg/m ³) can be calculated
using the following formula: Retention ( kg/m ³) = [(W2 - W1) * C] / V Where:
W2 = Weight of the wood sample after impregnation (kg)
W1 = Weight of the wood sample before impregnation (kg)
C = Concentration of the preservative solution (%)
V = Volume of the wood sample (m³)

Experimental Protocols for Efficacy and Leaching
Assessment
Standardized laboratory tests are crucial for evaluating the effectiveness and durability of wood

preservatives.

Protocol for Determining Protective Efficacy against
Wood-Destroying Fungi (Based on EN 113)
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This protocol outlines the general steps for testing the toxic values of a wood preservative

against basidiomycetes.

1. Materials and Equipment:

Treated and untreated wood blocks of a susceptible wood species (e.g., Scots pine
sapwood).
Cultures of wood-destroying fungi (e.g., Coniophora puteana, Trametes versicolor) on a malt
agar medium.
Culture vessels (e.g., Kolle flasks).
Sterile water and other necessary sterile equipment.
Incubation chamber with controlled temperature and humidity.

2. Procedure:

Sample Preparation: Treat wood blocks with a range of preservative concentrations. Include
untreated control blocks.
Leaching (Optional but Recommended): Subject a set of treated blocks to a leaching
procedure, such as that described in EN 84, to assess the permanence of the preservative.
Sterilization: Sterilize the wood blocks by an appropriate method (e.g., gamma irradiation or
ethylene oxide) that does not degrade the preservative.
Inoculation: Place the sterile wood blocks in the culture vessels on actively growing
mycelium of the test fungus.
Incubation: Incubate the culture vessels at a specified temperature (e.g., 22 ± 1 °C) and
relative humidity (e.g., 70 ± 5%) for a defined period (e.g., 16 weeks).
Assessment: After incubation, remove the wood blocks, clean off the surface mycelium, and
determine the mass loss by weighing the blocks after oven-drying.

3. Data Analysis:

Calculate the percentage mass loss for each block.
The toxic values are determined as the retention levels of the preservative at which the
mean percentage mass loss is below a certain threshold (e.g., 3%).

Protocol for Determining Leaching of Preservatives
(Based on EN 84)
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This protocol describes a method for assessing the leaching of wood preservatives in a

laboratory setting.

1. Materials and Equipment:

Treated wood samples.
Vessels for immersing the samples in water.
Deionized water.
Shaking or agitation apparatus (optional).

2. Procedure:

Impregnation and Conditioning: Treat wood samples with the preservative and allow them to
condition as per the manufacturer's instructions.
Immersion: Immerse the treated wood samples in deionized water with a specified volume-
to-surface-area ratio.
Water Changes: Replace the water with fresh deionized water at specified intervals over a
period of 14 days.
Analysis of Leachate: Collect the water samples (leachates) at each change and analyze
them for the concentration of the active ingredient (dichlofluanid).
Analysis of Wood: After the leaching procedure, analyze the wood samples to determine the
residual amount of the preservative.

3. Data Analysis:

Calculate the amount of dichlofluanid leached into the water at each interval.
Determine the total percentage of the initial preservative that has leached from the wood.

Analytical Methods for Dichlofluanid in Wood
Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the determination of

dichlofluanid in treated wood.

Protocol for GC-MS Analysis of Dichlofluanid in Wood
1. Sample Preparation and Extraction:

Grind the treated wood to a fine powder.
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Extract a known weight of the wood powder with a suitable organic solvent (e.g., acetone or
a mixture of acetone and ethyl acetate) using a technique like Soxhlet extraction or
ultrasonication.
Filter the extract and concentrate it to a known volume.
Perform a clean-up step if necessary, for example, using solid-phase extraction (SPE), to
remove interfering matrix components.

2. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:
Column: A non-polar or semi-polar capillary column (e.g., DB-5MS).
Injector: Splitless mode.
Carrier Gas: Helium at a constant flow rate.
Temperature Program: An optimized temperature gradient to ensure good separation of
dichlofluanid from other compounds.
Mass Spectrometer (MS) Conditions:
Ionization Mode: Electron Ionization (EI).
Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity,
monitoring characteristic ions of dichlofluanid.

3. Quantification:

Prepare a calibration curve using standard solutions of dichlofluanid.
Quantify the amount of dichlofluanid in the wood extract by comparing its peak area to the
calibration curve.
Calculate the retention of dichlofluanid in the wood in kg/m ³.

Visualizations
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Caption: Experimental workflow for evaluating a wood preservative.
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Caption: Logical relationship of dichlofluanid properties and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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